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Compound of Interest

Compound Name: Didodecylphenol

Cat. No.: B15345833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties

and safety information for didodecylphenol. The following sections detail its chemical identity,

physicochemical properties, toxicological profile, and environmental impact. This document is

intended to serve as a core resource for professionals working with this compound, offering

readily accessible data and illustrative workflows for safety and handling.

Chemical Identification and Properties
Didodecylphenol is a chemical compound that belongs to the alkylphenol family. It is

characterized by a phenol ring substituted with two dodecyl groups. The specific isomer and

the branched or linear nature of the dodecyl chains can vary, leading to different CAS numbers

for related substances. The primary CAS number for the general didodecylphenol is provided

below.

CAS Number: 25482-47-7[1]

Physicochemical Properties
The physical and chemical properties of didodecylphenol are crucial for understanding its

behavior in various experimental and environmental settings. These properties are summarized

in the table below.
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Property Value Reference

Molecular Formula C30H54O [1]

Molecular Weight 430.76 g/mol [1]

Appearance Viscous oily liquid at 20°C [2]

Vapor Pressure 0.009 Pa at 20°C [2]

Water Solubility

31 µg/L at 22°C (for main

components); 2.1 mg/L (for

bulk commercial material)

[2]

Log Octanol-Water Partition

Coefficient (Log Kow)
7.14 [2]

Safety and Toxicology
The safety profile of didodecylphenol is a critical consideration for its handling and use in

research and development. The compound is classified as hazardous, with the potential to

cause severe skin and eye damage and suspected reproductive toxicity.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1C
Causes severe skin burns and

eye damage

Serious Eye Damage/Eye

Irritation
1 Causes serious eye damage

Reproductive Toxicity 1B/2
May damage fertility or the

unborn child

Acute Aquatic Hazard 1 Very toxic to aquatic life

Chronic Aquatic Hazard 1
Very toxic to aquatic life with

long lasting effects

Source:[3]
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Toxicological Data
The following table summarizes key toxicological endpoints for dodecylphenol and its branched

isomers, which are often used as read-across data.

Endpoint Species Route Value Reference

Acute Oral

Toxicity
Rat Oral

LD50 > 2,000

mg/kg
[3]

Acute Dermal

Toxicity
Rabbit Dermal

LD50 > 2,000

mg/kg
[3][4]

Skin Irritation Rabbit Dermal Corrosive [3][4]

Eye Irritation Rabbit Ocular Corrosive [3][4]

Experimental Protocols
Detailed experimental protocols for toxicological and environmental fate studies are often

based on standardized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD). The following are representative methodologies for key

experiments.

Acute Oral Toxicity (Representative Protocol based on
OECD Guideline 401)
This protocol outlines the general procedure for determining the acute oral toxicity of a

substance.
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Preparation

Administration

Observation

Analysis

Select healthy, young adult rats

Fast animals overnight prior to dosing

Prepare graded doses of didodecylphenol

Administer a single dose by oral gavage

Control group receives vehicle only

Observe animals for mortality and clinical signs of toxicity

Record observations at 1, 4, 24 hours, and daily for 14 days

Measure body weights at regular intervals

Perform gross necropsy on all animals

Calculate LD50 value

Click to download full resolution via product page

Acute Oral Toxicity Testing Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b15345833?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Fate: Biodegradation (Representative
Protocol)
This workflow illustrates the steps in assessing the biodegradability of didodecylphenol in an

aquatic environment.
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Experimental Setup

Incubation

Monitoring

Data Analysis

Prepare a defined aqueous mineral medium

Inoculate with microorganisms from a sewage treatment plant

Add didodecylphenol as the sole carbon source

Incubate flasks in the dark at a constant temperature (e.g., 20-25°C)

Agitate continuously

Measure the decrease of dissolved organic carbon (DOC) or CO2 evolution over time

Take samples at regular intervals for 28 days

Calculate the percentage of biodegradation

Determine if the substance is readily biodegradable

Click to download full resolution via product page

Aquatic Biodegradation Testing Workflow
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Environmental Fate and Ecotoxicity
Didodecylphenol is not readily biodegradable and has the potential to persist in the

environment, particularly in soil and sediment.[2] It is also very toxic to aquatic life with long-

lasting effects.

Environmental Fate Data
Parameter Value Reference

Biodegradation
Not readily or inherently

biodegradable
[2]

Bioaccumulation
Fish bioconcentration factor

(BCF) = 823
[2]

Environmental Distribution
Expected to partition mainly to

soil and sediment
[2]

Ecotoxicity Data
Endpoint Species Value Reference

Acute Aquatic Toxicity -
Very toxic to aquatic

organisms
[2][3]

Predicted No-Effect

Concentration (PNEC)

Freshwater aquatic

organisms
0.04 µg/L [2]

Handling and Safety Precautions
Due to its hazardous properties, strict safety measures must be followed when handling

didodecylphenol.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat or

coveralls.
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Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Logical Relationship of Safety Data and Handling
Procedures
The following diagram illustrates the logical flow from the inherent properties of

didodecylphenol to the required safety and handling protocols.

Inherent Properties

Risk Assessment

Handling and Safety Protocols

Physicochemical Properties
(e.g., low water solubility)

Hazard Identification

Toxicological Properties
(e.g., corrosive, reproductive toxicant)

Exposure Assessment

Engineering Controls
(e.g., fume hood)

Personal Protective Equipment (PPE)

Emergency Procedures

Click to download full resolution via product page
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From Properties to Safe Handling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15345833?utm_src=pdf-custom-synthesis
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/232900
https://assets.publishing.service.gov.uk/media/5a74ad27ed915d0e8e39a219/scho0607bmvn-e-e.pdf
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/90c7da5b-8e74_EU_DODECYLPHENOL%20T_EN-US.pdf
https://www.industrialchemicals.gov.au/sites/default/files/2022-06/EVA00074%20-%20Evaluation%20statement%20-%2030%20June%202022.pdf
https://www.benchchem.com/product/b15345833#didodecylphenol-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b15345833#didodecylphenol-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b15345833#didodecylphenol-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b15345833#didodecylphenol-cas-number-and-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15345833?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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